Cas no 365-26-4 (4-Hydroxyephedrine)

• Product Name: 4-Hydroxyephedrine
• CAS No: 365-26-4
• Molecular Formula: C₁₀H₁₅NO₂
• Molecular Weight: 181.2316
• CID: 305278
• PubChem ID: 688012

4-Hydroxyephedrine Properties

Names and Identifiers

• 4-((1S,2R)-rel-1-Hydroxy-2-(methylamino)propyl)phenol
• (R*,S*)-4-hydroxy-α-[1-(methylamino)ethyl]benzyl alcohol
• Benzenemethanol,4-hydroxy-a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel-
• Methylsynephrine Hydrochloride
• METHYLSYNEPHRINE, CRM STANDARD
• rac 4-Hydroxy Ephedrine Hydrochloride
• (+-)-erythro-2-Methylamino-1-(4-hydroxy-phenyl)-propanol-(1)
• (1RS:2SR)-2-methylamino-1-(4-hydroxy-phenyl)-propanol-(1)
• 1-Hydroxypholedrine
• 4-Hydroxyephedrine
• MethylsyMpatol
• METHYLSYNEPHRINE(P)
• Oxilofrine
• Oxyephedrin
• Oxyephedrine
• rac 4-Hydroxy Ephedrine
• Suprifen
• Supriphen
• Oxilofrine (INN)
• D08314
• Methylsynephrine Hcl
• AKOS016004580
• (+/-)-Hydroxyephedrine
• (R*,S*)-4-hydroxy-alpha-[1-(methylamino)ethyl]benzyl alcohol
• NS00093631
• 365-26-4
• DTXSID1091557
• 4-[(1S,2R)-1-hydroxy-2-(methylamino)propyl]phenol
• N-Ethoxycarbonyl-ciprofloxacin-d8
• 1-(4'-hydroxyphenyl)-2-methylaminopropanol
• OXFGTKPPFSCSMA-GMSGAONNSA-N

• InChIKey： OXFGTKPPFSCSMA-PVSHWOEXSA-N
• Inchi： 1S/C10H15NO2/c1-7(11-2)10(13)8-3-5-9(12)6-4-8/h3-7,10-13H,1-2H3/t7-,10?/m1/s1
• SMILES： O([H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])[C@@]([H])(C([H])([H])[H])N([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 181.11000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.110278721g/mol
• Heavy Atom Count: 13
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5

Experimental Properties

• LogP: 1.42440
• PSA: 52.49000
• Refractive Index: 1.5464 (estimate)
• Boiling Point: 314.35°C (rough estimate)
• Melting Point: 152-154°
• Color/Form: Powder
• Density: 1.0918 (rough estimate)